Cas no 6696-68-0 (Bicyclo[2.2.2]octane-2,3-dicarboxylic acid)

• Product Name: Bicyclo[2.2.2]octane-2,3-dicarboxylic acid
• CAS No: 6696-68-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 965004
• PubChem ID: 238488
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• bicyclo[2.2.2]octane-7,8-dicarboxylic acid
• (+-)-trans-9,10-Dihydro-phenanthren-dicarbonsaeure-(9.10)
• (+-)-trans-9,10-dihydro-phenanthrene-dicarboxylic acid-(9.10)
• (+-)-trans-Bicyclo[2.2.2]octan-2,3-dicarbonsaeure
• (+-)-trans-Bicyclo[2.2.2]octan-dicarbonsaeure-(2.3)
• (+-)-trans-bicyclo[2.2.2]octane-2,3-dicarboxylic acid
• Nsc29072
• trans-2,3-Dicarboxybicyclo< 2.2.2> octan
• trans-9,10-Dihydro-phenanthren-9,10-dicarbonsa
• trans-9,10-dihydrophenanthrene-9,10-dicarboxylic acid
• 6303-66-8
• bicyclo[2.2.2]octane-2,3-dicarboxylic acid
• NSC-191845
• Oprea1_062914
• SCHEMBL1664043
• CHEMBL1729119
• SB74198
• SMR001527226
• NSC42843
• MLS002608478
• HMS1661P14
• trans-bicyclo[2.2.2]octane-2,3-dicarboxylic acid
• DTXSID00285799
• NSC191845
• HMS3088M11
• 6696-68-0
• NSC-42843
• Bicyclo[2.2.2]octane-2,3-dicarboxylic acid

• Inchi： 1S/C10H14O4/c11-9(12)7-5-1-2-6(4-3-5)8(7)10(13)14/h5-8H,1-4H2,(H,11,12)(H,13,14)
• InChI Key： DOYWWWWTUGGBQS-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C2CCC1CC2)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.20800